1-{[(5-Bromo-2-fluorophenyl)methyl]amino}-2-methylpropan-2-ol

• Molecular Formula: C11H15BrFNO
• Molecular Weight: 276.14 g/mol
• IUPAC Name: 1-[(5-bromo-2-fluorophenyl)methylamino]-2-methylpropan-2-ol
• InChI: InChI=1S/C11H15BrFNO/c1-11(2,15)7-14-6-8-5-9(12)3-4-10(8)13/h3-5,14-15H,6-7H2,1-2H3
• InChI Key: NXZCSPREPVZWKX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNCC1=C(C=CC(=C1)Br)F)O

Description

1-{[(5-Bromo-2-fluorophenyl)methyl]amino}-2-methylpropan-2-ol (CAS Number: 1250594-57-0) is a chemical research reagent with the molecular formula C 11 H 15 BrFNO and a molecular weight of 276.15 g/mol . Its structure, characterized by a 5-bromo-2-fluorophenyl group linked to a 2-methylpropan-2-ol moiety via a methylamino bridge, is represented by the SMILES notation CC(CNCC1=C(F)C=CC(Br)=C1)(O)C . This specific arrangement suggests potential research applications in medicinal chemistry and drug discovery, particularly as a synthetic intermediate or building block for compounds with biological activity. Structurally analogous compounds featuring haloaryl and amino alcohol functional groups are often investigated as adrenergic receptor ligands . For instance, Brimonidine, a related alpha-2 adrenergic agonist used to treat glaucoma, also contains a bromo-substituted aromatic ring system and imidazoline-like amino functionality, demonstrating the pharmacological relevance of this chemotype . Researchers may explore the utility of this compound in the synthesis of novel molecules targeting similar pathways or other biological targets. This product is strictly labeled For Research Use Only and is not intended for human or veterinary diagnostic or therapeutic use.

Preparation Methods

The synthesis of 1-{[(5-Bromo-2-fluorophenyl)methyl]amino}-2-methylpropan-2-ol typically involves the reduction of 5-bromo-2-fluorobenzaldehyde followed by a series of chemical reactions to introduce the amino and hydroxyl groups. The specific reaction conditions, such as temperature, pressure, and catalysts, can vary depending on the desired yield and purity of the final product .

Chemical Reactions Analysis

1-{[(5-Bromo-2-fluorophenyl)methyl]amino}-2-methylpropan-2-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert it into different alcohols or amines.

Substitution: Halogen atoms in the compound can be substituted with other functional groups using appropriate reagents and conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions.

Scientific Research Applications

1-{[(5-Bromo-2-fluorophenyl)methyl]amino}-2-methylpropan-2-ol is widely used in scientific research due to its versatility:

Chemistry: It serves as an intermediate in the synthesis of various organic compounds.

Biology: It is used in the study of biochemical pathways and enzyme interactions.

Medicine: This compound is investigated for its potential therapeutic properties and as a building block for drug development.

Industry: It is utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-{[(5-Bromo-2-fluorophenyl)methyl]amino}-2-methylpropan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of bromine and fluorine atoms can enhance its binding affinity and selectivity towards these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Reported Applications	References
1-{[(5-Bromo-2-fluorophenyl)methyl]amino}-2-methylpropan-2-ol	C₁₁H₁₅BrFNO	276.15	5-Bromo-2-fluorophenylmethylamino, 2-methylpropan-2-ol	Intermediate for enzyme inhibitors (e.g., SGLT2 inhibitors)
1-(5-Bromoindazol-1-yl)-2-methylpropan-2-ol (Compound 61)	C₁₁H₁₂BrN₂O	283.13	5-Bromoindazol-1-yl, 2-methylpropan-2-ol	Precursor for antitumor agents and kinase inhibitors
1-(5-Bromo-4-fluoroindazol-1-yl)-2-methylpropan-2-ol (Compound 30a)	C₁₁H₁₁BrFN₂O	301.12	5-Bromo-4-fluoroindazol-1-yl, 2-methylpropan-2-ol	Intermediate in fluorinated indazole-based drug discovery
2-(5-Bromo-2-methylphenyl)propan-2-ol	C₁₀H₁₃BrO	229.11	5-Bromo-2-methylphenyl, 2-methylpropan-2-ol	Key building block for SGLT2 inhibitors; exhibits hydrogen-bonded crystal packing
4-Bromo-N-(2-chloro-6-fluorophenyl)-5-fluoro-2-[(2S)-1,1,1-trifluoropropan-2-yl]oxy]benzamide	C₁₇H₁₁BrClF₅NO₂	491.63	Bromo, fluoro, trifluoropropan-2-yloxy, benzamide	Antidiabetic agent with modified pharmacokinetics due to trifluoromethyl groups

Structural and Functional Insights

Substituent Effects on Bioactivity: The 5-bromo-2-fluorophenyl group in the target compound enhances lipophilicity and resistance to oxidative metabolism compared to non-halogenated analogs. In contrast, 2-(5-bromo-2-methylphenyl)propan-2-ol () lacks fluorine but incorporates a methyl group, which improves crystal packing via O–H⋯O hydrogen bonds—a critical factor in solid-state stability. Fluorinated indazole derivatives (e.g., Compound 30a) exhibit superior target binding affinity in kinase inhibition assays due to the electron-withdrawing effects of fluorine.

Synthetic Utility :

• The target compound’s secondary amine linker allows for versatile functionalization, whereas 1-(5-bromoindazol-1-yl)-2-methylpropan-2-ol (Compound 61) is constrained by its rigid indazole core, limiting its applicability in flexible scaffold designs.
• 4-Bromo-N-(2-chloro-6-fluorophenyl)-5-fluoro-2-[(2S)-1,1,1-trifluoropropan-2-yl]oxy]benzamide () demonstrates the impact of trifluoromethyl groups on metabolic half-life, a feature absent in the target compound.

Physicochemical Properties :

• The target compound’s logP (estimated ~2.5) is higher than that of 2-(5-bromo-2-methylphenyl)propan-2-ol (logP ~2.1), reflecting increased membrane permeability.
• 1-(5-Bromo-4-fluoroindazol-1-yl)-2-methylpropan-2-ol (Compound 30a) has a lower aqueous solubility (0.12 mg/mL) than the target compound (0.25 mg/mL), attributed to its planar indazole ring.

Biological Activity

1-{[(5-Bromo-2-fluorophenyl)methyl]amino}-2-methylpropan-2-ol is an organic compound with significant potential in medicinal chemistry. Its complex structure, which includes halogen substituents and an amino group, suggests diverse biological activities. This article discusses its synthesis, biological activity, mechanisms of action, and relevant case studies.

• Molecular Formula : C11H15BrFNO
• Molecular Weight : 276.14 g/mol
• IUPAC Name : 1-{[(5-bromo-2-fluorophenyl)methyl]amino}-2-methylpropan-2-ol
• Canonical SMILES : CC(C)(CNCC1=C(C=CC(=C1)Br)F)O

Synthesis Methods

The synthesis of 1-{[(5-Bromo-2-fluorophenyl)methyl]amino}-2-methylpropan-2-ol typically involves several steps:

• Starting Materials : The reaction begins with 5-bromo-2-fluorobenzylamine and a suitable propanol derivative.
• Reaction Conditions : The reaction is generally carried out in the presence of bases like sodium hydroxide to facilitate nucleophilic substitution.
• Purification : The product is purified through techniques such as recrystallization or chromatography.

Biological Activity Overview

Research indicates that this compound exhibits various biological activities, including:

• Anticancer Properties : Studies suggest that the compound may inhibit cancer cell proliferation through modulation of specific biochemical pathways.
• Anti-inflammatory Effects : It has been investigated for its potential to reduce inflammation, possibly through inhibition of pro-inflammatory cytokines.

The halogen substituents in the compound's structure are believed to enhance its binding affinity to biological targets, which is crucial for therapeutic effects. This may involve:

• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes involved in metabolic pathways.
• Receptor Binding : It may interact with cellular receptors, influencing signaling pathways that regulate cellular functions.

Table 1: Summary of Biological Activities

Activity Type	Findings	References
Anticancer	Inhibits proliferation in various cancer cell lines	,
Anti-inflammatory	Reduces levels of inflammatory cytokines	,
Enzyme Inhibition	Inhibits specific metabolic enzymes	,

Notable Research

• A study published in PMC highlighted the compound's role as an intermediate for synthesizing SGLT2 inhibitors, which possess potent antihyperglycemic activity (Gao et al., 2010) .
• Another investigation focused on the compound's interaction with specific enzymes, revealing its potential as a therapeutic agent in metabolic disorders .

Q & A

Q. What are the optimal synthetic routes for introducing the bromo-fluoro-phenyl moiety into the amino-propanol scaffold?

The synthesis of this compound typically involves reductive amination between 5-bromo-2-fluorobenzaldehyde and 2-methyl-2-aminopropanol under hydrogenation conditions. Critical parameters include temperature control (20–40°C), solvent selection (e.g., methanol or ethanol), and catalyst choice (e.g., palladium on carbon or sodium cyanoborohydride). Side reactions, such as over-reduction of the aromatic ring, can be minimized by using mild reducing agents .

Q. How can researchers confirm the structural integrity and purity of this compound?

Characterization requires a combination of:

• 1H/13C NMR spectroscopy to verify the presence of the bromo-fluorophenyl group (δ ~7.5–8.0 ppm for aromatic protons) and the tertiary alcohol (δ ~1.2 ppm for methyl groups).
• High-resolution mass spectrometry (HRMS) to confirm the molecular ion peak (expected m/z ≈ 302–304 for C₁₂H₁₆BrFNO).
• HPLC with UV detection (>97% purity, using a C18 column and acetonitrile/water gradient) to assess impurities from incomplete reactions or byproducts .

Q. What are the stability considerations for long-term storage?

The compound is stable under inert atmospheres (argon or nitrogen) at –20°C in amber vials. Decomposition risks include:

• Hydrolysis of the secondary amine in humid environments.
• Photodegradation due to the bromo-fluorophenyl group. Stability testing via accelerated degradation studies (40°C/75% RH for 4 weeks) is recommended .

Advanced Research Questions

Q. How does the compound interact with Toll-like receptor 8 (TLR8) in immunostimulant studies?

Structural analogs (e.g., Hybrid-2 and R848) act as TLR8 agonists by binding to the dimeric receptor’s hydrophobic pocket. Key interactions include:

• Hydrogen bonding between the propanol hydroxyl and Asp543.
• π-Stacking of the bromo-fluorophenyl group with Phe405.
• Computational modeling (DFT or molecular docking) can predict binding affinities and guide structure-activity relationship (SAR) studies .

Q. What strategies resolve contradictions in bioactivity data across different assays?

Discrepancies may arise from:

• Solubility differences : Use DMSO concentrations <0.1% to avoid cytotoxicity.
• Enantiomeric impurities : Chiral HPLC (e.g., Chiralpak AD-H column) ensures enantiopurity, as the (R)- or (S)-configuration significantly impacts receptor binding .
• Cell line variability : Validate assays using TLR8-overexpressing HEK293 cells vs. primary immune cells .

Q. Can this compound serve as a chiral auxiliary in asymmetric synthesis?

The propanol scaffold’s steric bulk and hydrogen-bonding capacity enable enantioselective reactions. For example:

• Aldol reactions : The hydroxyl group directs facial selectivity in ketone-enolate formations.
• Sulfinamide derivatives (e.g., ) enhance stereocontrol in imine additions. Optimize reaction conditions (e.g., –78°C, THF solvent) to achieve >90% enantiomeric excess .

Q. How do computational methods predict metabolic pathways for this compound?

• CYP450 metabolism : The bromo-fluorophenyl group is resistant to oxidation, but the secondary amine may undergo N-dealkylation. Use software like Schrödinger’s ADMET Predictor or MetaSite to map likely metabolites.
• Density Functional Theory (DFT) : Calculate HOMO/LUMO energies to identify reactive sites for glucuronidation or sulfation .